Cas no 62715-22-4 (1H-Phenalen-1-one, 2,3,3a,4,5,6-hexahydro-)

1H-Phenalen-1-one, 2,3,3a,4,5,6-hexahydro- structure
62715-22-4 structure
Product Name:1H-Phenalen-1-one, 2,3,3a,4,5,6-hexahydro-
CAS No:62715-22-4
MF:C13H14O
MW:186.249663829803
CID:434408
PubChem ID:10655160
Update Time:2025-04-19

1H-Phenalen-1-one, 2,3,3a,4,5,6-hexahydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Phenalen-1-one, 2,3,3a,4,5,6-hexahydro-
    • 2,3,3a,4,5,6-hexahydrophenalen-1-one
    • SCHEMBL830902
    • QNRJGJGWMUTXNK-UHFFFAOYSA-N
    • 2,3,3a,4,5,6-hexahydro-phenalene-1-one
    • 62715-22-4
    • DTXSID00443019
    • Inchi: 1S/C13H14O/c14-12-8-7-10-4-1-3-9-5-2-6-11(12)13(9)10/h2,5-6,10H,1,3-4,7-8H2
    • InChI Key: QNRJGJGWMUTXNK-UHFFFAOYSA-N
    • SMILES: O=C1C2=CC=CC3CCCC(CC1)C=32

Computed Properties

  • Exact Mass: 186.10452
  • Monoisotopic Mass: 186.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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